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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336

For Researchers, Scientists, and Drug Development Professionals

Refrigerant 502 (R-502) is an azeotropic refrigerant mixture that was once widely used in low
and medium-temperature refrigeration applications, such as commercial freezers and ice
machines.[1][2] Due to its ozone-depleting properties, its production was phased out under the
Montreal Protocol.[2] This guide provides a detailed technical overview of its chemical
composition, formula, and key physical properties.

Chemical Composition and Formula

R-502 is an azeotropic blend of two chlorofluorocarbon (CFC) and hydrochlorofluorocarbon
(HCFC) components:

e HCFC-22 (Chlorodifluoromethane): CHCIF2
e CFC-115 (Chloropentafluoroethane): CCIF2CF3

The mixture consists of approximately 48.8% R-22 and 51.2% R-115 by mass.[1][2][3][4][5] As
an azeotrope, R-502 evaporates and condenses at a constant temperature, which ensures a
minimal temperature glide (<0.6°C) and consistent performance.[6] The overall molecular
formula for the mixture can be written as CsHCIzF7.[6][7]

Below is a diagram illustrating the chemical composition of Refrigerant 502.
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Chlorodifluoromethane Chloropentafluoroethane
Formula: CHCIF2 Formula: CCIF2CFs
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A logical diagram showing the constituent components of Refrigerant 502.

Physical and Chemical Properties

The performance and characteristics of a refrigerant are defined by its thermodynamic and
physical properties. The data for R-502 has been determined through various experimental and
computational methods, with thermodynamic properties often fitted using equations of state,

such as the Martin-Hou equation.[4]
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Property Value

Molecular Weight 111.63 g/mol [3][8]

Boiling Point (1 atm) -45.3 °C | -49.5 °F[6][8]

Critical Temperature 80.7 °C / 177.3 °F[6]

Critical Pressure 40.2 bar / 582.8 psia[3][6]

Liquid Density (21.1°C) 1233.4 kg/m 3 (77 Ib/ft3)[6]

Vapor Density (at BP) 6.22 kg/m 3 (0.388 Ib/ft3)[6]

Ozone Depletion Potential (ODP) 0.33 (relative to CFC-11 = 1.0)[1][3][6]
Global Warming Potential (GWP) ~4657 (100-year, relative to CO2 = 1.0)[3][6]
Safety Classification (ASHRAE) AL[1][3]

Standard Experimental Protocols for Property
Determination

The accurate determination of refrigerant properties is crucial for system design and safety
analysis. While specific experimental reports for R-502 are found in historical technical
bulletins, the methodologies employed are generally consistent with industry standards
established by organizations like ASHRAE (American Society of Heating, Refrigerating and Air-
Conditioning Engineers) and NIST (National Institute of Standards and Technology).

A generalized workflow for characterizing a refrigerant is outlined below.
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Method: Two-sinker densimeter, Burnett apparatus Method: Flow calorimeter, DSC
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Method: Vibrating-wire viscometer, Transient hot-wire

Compare model
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Property Tables/Software
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A generalized workflow for the experimental determination of refrigerant properties.

e Pressure-Volume-Temperature (P-v-T) and Density Measurement: The relationship between
pressure, volume, and temperature is fundamental. These data are collected using high-
precision instruments like a two-sinker densimeter, which relies on Archimedes' principle, or
a Burnett apparatus. These measurements are critical for establishing the equation of state.

o Calorimetry: Properties such as specific heat capacity (Cp, Cv) and heat of vaporization are
measured using calorimeters. A flow calorimeter is often used, where a known amount of
heat is added to a steady flow of the refrigerant, and the resulting temperature change is
precisely measured.
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 Critical Point Determination: The critical temperature and pressure are determined by
observing the disappearance of the liquid-vapor meniscus as the substance is heated in a
sealed, transparent cell.

o Equation of State (EoS) Modeling: The experimental data from P-v-T and calorimetry
measurements are used to fit the parameters of a highly accurate equation of state (such as
a Helmholtz energy-based E0S).[4] This EoS can then be used to calculate all
thermodynamic properties over a wide range of conditions.

» Transport Property Measurement: Viscosity is often measured with a vibrating-wire
viscometer, while thermal conductivity is measured using the transient hot-wire method.
These properties are crucial for modeling heat transfer and fluid flow in refrigeration systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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